Cas no 2229451-64-1 (2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde)
2229451-64-1 structure
Product Name:2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde
CAS No:2229451-64-1
MF:C7H5BrN2O3
MW:245.030200719833
CID:5796710
PubChem ID:165642505
Update Time:2024-01-07
2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde
- EN300-1928038
- 2229451-64-1
-
- Inchi: 1S/C7H5BrN2O3/c8-5-3-7(10(12)13)6(1-2-11)9-4-5/h2-4H,1H2
- InChI Key: MJKDPSHOXCDTRV-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(CC=O)C(=C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 243.94835g/mol
- Monoisotopic Mass: 243.94835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 75.8Ų
2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1928038-0.05g |
2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde |
2229451-64-1 | 0.05g |
$1080.0 | 2023-09-17 | ||
| Enamine | EN300-1928038-0.1g |
2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde |
2229451-64-1 | 0.1g |
$1131.0 | 2023-09-17 | ||
| Enamine | EN300-1928038-0.25g |
2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde |
2229451-64-1 | 0.25g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1928038-0.5g |
2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde |
2229451-64-1 | 0.5g |
$1234.0 | 2023-09-17 | ||
| Enamine | EN300-1928038-1.0g |
2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde |
2229451-64-1 | 1g |
$1286.0 | 2023-06-02 | ||
| Enamine | EN300-1928038-2.5g |
2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde |
2229451-64-1 | 2.5g |
$2520.0 | 2023-09-17 | ||
| Enamine | EN300-1928038-5.0g |
2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde |
2229451-64-1 | 5g |
$3728.0 | 2023-06-02 | ||
| Enamine | EN300-1928038-10.0g |
2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde |
2229451-64-1 | 10g |
$5528.0 | 2023-06-02 | ||
| Enamine | EN300-1928038-1g |
2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde |
2229451-64-1 | 1g |
$1286.0 | 2023-09-17 | ||
| Enamine | EN300-1928038-5g |
2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde |
2229451-64-1 | 5g |
$3728.0 | 2023-09-17 |
2-(5-bromo-3-nitropyridin-2-yl)acetaldehyde Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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